2,4-dichloro-N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• IUPAC Name: 2,4-dichloro-N-[2-chloro-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C19H10Cl3N3O2/c20-11-4-5-12(14(22)9-11)18(26)24-15-8-10(3-6-13(15)21)19-25-17-16(27-19)2-1-7-23-17/h1-9H,(H,24,26)
• InChI Key: OFTDTHMMHPNBPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N=C(O2)C3=CC(=C(C=C3)Cl)NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C19H10Cl3N3O2
• Molecular Weight: 418.7 g/mol

Description

2,4-dichloro-N-(2-chloro-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as "DCPPB" and is known for its ability to modulate the activity of certain ion channels in the brain.

Mechanism of Action

DCPPB works by binding to specific sites on the TRPC5 ion channel, which causes a conformational change in the channel and alters its activity. This can result in changes in the flow of ions across the cell membrane, which can affect the overall function of the cell.
Biochemical and Physiological Effects:
Studies have shown that DCPPB can have a number of different biochemical and physiological effects, depending on the specific system being studied. For example, in studies of pain sensation, DCPPB has been shown to reduce the sensitivity of certain neurons to painful stimuli. In studies of learning and memory, DCPPB has been shown to enhance the formation of new memories and improve the retention of existing memories.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DCPPB in scientific research is its specificity for the TRPC5 ion channel. This allows researchers to selectively modulate the activity of this channel without affecting other channels or systems in the body. However, one limitation of DCPPB is that it can be difficult to work with in certain experimental systems, particularly those involving live animals.

Future Directions

There are a number of potential future directions for research on DCPPB. One area of interest is the development of new drugs that target the TRPC5 channel, which could have important implications for the treatment of a variety of neurological and psychiatric disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of DCPPB in different systems, as well as its potential limitations and side effects.

Scientific Research Applications

DCPPB has been used in a variety of scientific research studies, particularly those focused on the nervous system and brain function. This compound has been shown to modulate the activity of certain ion channels in the brain, including the TRPC5 channel, which is involved in a number of important physiological processes such as pain sensation, learning and memory, and mood regulation.